methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride

• IUPAC Name: methyl 2-[[4-[bis(prop-2-enyl)sulfamoyl]benzoyl]amino]-6-ethyl-5,7-dihydro-4H-thieno[2,3-c]pyridine-3-carboxylate;hydrochloride
• InChI: InChI=1S/C24H29N3O5S2.ClH/c1-5-13-27(14-6-2)34(30,31)18-10-8-17(9-11-18)22(28)25-23-21(24(29)32-4)19-12-15-26(7-3)16-20(19)33-23;/h5-6,8-11H,1-2,7,12-16H2,3-4H3,(H,25,28);1H
• InChI Key: GQPLPCTWGZKTJX-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC2=C(C1)SC(=C2C(=O)OC)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(CC=C)CC=C.Cl
• Molecular Formula: C24H30ClN3O5S2
• Molecular Weight: 540.1 g/mol

Description

Methyl 2-(4-(N,N-diallylsulfamoyl)benzamido)-6-ethyl-4,5,6,7-tetrahydrothieno[2,3-c]pyridine-3-carboxylate hydrochloride is a useful research compound. Its molecular formula is C24H30ClN3O5S2 and its molecular weight is 540.09. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Reactivity

• Novel Pyrido and Thieno Pyrimidines : Research has explored the synthesis of novel pyrido and thieno pyrimidine derivatives, indicating the interest in these compounds for their unique chemical properties and potential applications. The synthesis processes often involve reactions with various carbonyl compounds to produce derivatives with potential pharmaceutical relevance (Bakhite, Al‐Sehemi, & Yamada, 2005).

• Phosphine-catalyzed Annulation : Another study focused on the [4 + 2] annulation process catalyzed by organic phosphine, demonstrating the synthesis of highly functionalized tetrahydropyridines. This process underscores the importance of catalytic methods in creating complex chemical structures with high regioselectivity and yield (Zhu, Lan, & Kwon, 2003).

Potential Applications in Drug Development

• Anticonvulsant and Analgesic Properties : Some related compounds have been studied for their anticonvulsant and analgesic properties. For example, enaminones have been analyzed for their potential as anticonvulsant agents, highlighting the medicinal chemistry applications of these types of compounds (Kubicki, Bassyouni, & Codding, 2000).

• Antimicrobial Activity : Schiff bases derived from pyridine-carboxamide have been synthesized and evaluated for their antimicrobial activity, suggesting that structural modifications in pyridine derivatives can lead to significant biological properties (Al-Omar & Amr, 2010).

Mechanistic Studies and Synthetic Methodologies

• Mechanistic Insights into Cyclization Reactions : Research into the mechanisms of cyclization reactions involving acetylenic sulfones and chloroamines has paved the way for the synthesis of various cyclic compounds, including piperidines and indolizidines. This work contributes to our understanding of reaction pathways and the development of new synthetic methodologies (Back & Nakajima, 2000).